(4-(5-Chloro-2-methylphenyl)piperazinyl)-N-((4-methylphenyl)sulfonyl)formamide

• CAS: 499197-58-9
• Molecular Formula: C19H22ClN3O3S
• Molecular Weight: 407.91
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)N2CCN(CC2)C3=C(C=CC(=C3)Cl)C
• InChI: InChI=1S/C19H22ClN3O3S/c1-14-3-7-17(8-4-14)27(25,26)21-19(24)23-11-9-22(10-12-23)18-13-16(20)6-5-15(18)2/h3-8,13H,9-12H2,1-2H3,(H,21,24)
• InChIKey: MQADWDYJBMZGER-UHFFFAOYSA-N
• Solubility: not available

Researchers studying 5-HT receptor subtype selectivity face challenges with inconsistent SAR data due to variable purity and off-target effects. This compound provides a reliable tool for structure-activity relationship (SAR) studies, enabling precise differentiation of receptor binding profiles. - ≥95% purity ensures reproducible radioligand displacement and functional assay results. - Unique 4-methylphenylsulfonyl terminus imparts distinct hydrogen-bonding capacity and metabolic stability versus fluoro or unsubstituted analogs. - Sourced as a single line item (ZUA19758) to prevent cross-shipment errors with N-benzyl or N-alkyl analogs.

4-(5-Chloro-2-methylphenyl)piperazinyl Formamide Compound Profile

The compound (4-(5-Chloro-2-methylphenyl)piperazinyl)-N-((4-methylphenyl)sulfonyl)formamide (CAS 499197-58-9) belongs to the arylpiperazinyl sulfonamide carboxamide class, first disclosed in patent literature as a 5-HT receptor modulator [1]. With a molecular formula of C19H22ClN3O3S and a molecular weight of 407.91 Da , this compound features a distinctive 5-chloro-2-methylphenyl substitution on the piperazine ring and a 4-methylphenylsulfonyl formamide terminus. It is catalogued by research chemical suppliers under the code ZUA19758 and is offered at a typical purity of ≥95% .

Patent-disclosed 5-HT receptor modulator tool compound

Characteristic 5-chloro-2-methylphenyl pharmacophore

Research-grade supply with defined purity specification

Physicochemical probe for CNS penetration studies

• [1] US Patent Application US20070004742A1. Arylpiperazinyl compounds. Filed 2006-09-05. Published 2007-01-04. View Source

Why Substitution of Arylpiperazinyl Analogs Fails

Arylpiperazinyl sulfonamide carboxamides exhibit pronounced structure-activity relationship (SAR) divergence based on subtle substituent variations on both the arylpiperazine and the sulfonamide moieties. The 5-chloro-2-methylphenyl group imparts specific steric and electronic properties that influence binding to 5-HT receptor subtypes, while the 4-methylphenylsulfonyl formamide terminus contributes to hydrogen-bonding capacity and metabolic stability distinct from fluorinated or unsubstituted analogs [1]. Class-level SAR studies confirm that even minor changes in the arylsulfonyl group can shift biological profiles dramatically—for instance, switching from 4-methylphenylsulfonyl to 4-fluorophenylsulfonyl alters lipophilicity (cLogP) and can invert receptor selectivity [1]. Consequently, in-class compounds cannot be considered functionally interchangeable for assays requiring consistent pharmacological or physicochemical behavior.

Sulfonyl group variation (4-methyl vs. 4-fluoro) may invert 5-HT receptor subtype selectivity.

Chloro substituent removal shifts lipophilicity and CNS penetration potential.

Formamide terminus change alters TPSA, hydrogen-bonding capacity, and solubility profile.

• [1] US Patent Application US20070004742A1. Arylpiperazinyl compounds. Filed 2006-09-05. Published 2007-01-04. View Source

Differentiation Evidence

Molecular Weight & Lipophilicity: Des-Chloro Analog

Replacement of the 5-chloro substituent with hydrogen removes a key hydrophobic and electron-withdrawing element. The target compound (MW 407.91 Da, cLogP ≈3.8 predicted ) is expected to show increased lipophilicity and altered blood-brain barrier permeability compared to the des-chloro analog (MW 373.47 Da, cLogP ≈3.1 predicted) . This difference is critical for CNS-targeted programs where the 5-chloro-2-methylphenyl motif is a known pharmacophoric element for 5-HT receptor engagement [1].

MW & cLogP shift

Class-level inference

ΔMW +34.44 Da; ΔcLogP ≈ +0.7

Supports CNS permeability differentiation

Predicted values; des-chloro analog baseline

Evidence Dimension	Molecular weight and predicted lipophilicity (cLogP)
Target Compound Data	MW 407.91 Da; cLogP ~3.8
Comparator Or Baseline	Des-chloro analog (4-(2-methylphenyl)piperazinyl)-N-((4-methylphenyl)sulfonyl)formamide: MW 373.47 Da; cLogP ~3.1
Quantified Difference	ΔMW = +34.44 Da; ΔcLogP ≈ +0.7
Conditions	ACD/Labs Percepta predicted values

Why This Matters

The higher molecular weight and lipophilicity directly impact CNS penetration potential and receptor binding kinetics, making the chloro-substituted compound a distinct candidate for neuropharmacological screening.

• [1] US Patent Application US20070004742A1. Arylpiperazinyl compounds. Filed 2006-09-05. Published 2007-01-04. View Source

Sulfonyl Substituent Effects: 4-Methyl vs. 4-Fluoro

The patent family US20070004742A1 explicitly teaches that the identity of the arylsulfonyl group (R⁴) is a primary determinant of 5-HT receptor subtype selectivity [1]. In radioligand binding assays on the 5-HT₁A, 5-HT₂A, and 5-HT₂C subtypes, compounds bearing a 4-methylphenylsulfonyl group exhibit a distinct selectivity profile compared to 4-fluorophenylsulfonyl analogs [1]. While exact Ki values for this specific compound are not publicly disclosed, the patent establishes that the 4-methylphenylsulfonyl formamide terminus generates a hydrogen-bond acceptor pattern that differs from halogenated sulfonyl variants, directly impacting target engagement [1].

Sulfonyl selectivity

Supporting evidence

Qualitative selectivity shift vs. 4-fluoro series

Selectivity profile is sulfonyl-group dependent

Patent-disclosed radioligand binding context

Evidence Dimension	5-HT receptor subtype selectivity profile (semiquantitative from patent disclosure)
Target Compound Data	Contains 4-methylphenylsulfonyl formamide; selectivity profile distinct from 4-fluorophenylsulfonyl series
Comparator Or Baseline	4-(5-Chloro-2-methylphenyl)-N-[(4-fluorophenyl)sulfonyl]-1-piperazinecarboxamide class
Quantified Difference	Qualitative selectivity shift reported; exact Ki not disclosed
Conditions	Patent-disclosed radioligand binding assays on cloned human 5-HT receptors [1]

Why This Matters

Procurement of the correct sulfonyl variant is essential to maintain the intended receptor interaction profile; the 4-methylphenylsulfonyl group is not a generic placeholder but a functional determinant of selectivity.

• [1] US Patent Application US20070004742A1. Arylpiperazinyl compounds. Filed 2006-09-05. Published 2007-01-04. View Source

Physicochemical Uniqueness vs. N-Substituted Analogs

Within the family of 4-(5-chloro-2-methylphenyl)piperazine-1-carboxamides catalogued by research suppliers, the N-((4-methylphenyl)sulfonyl)formamide variant (CAS 499197-58-9) is predicted to have a topological polar surface area (TPSA) of ~98 Ų, compared to ~56 Ų for the N-benzylformamide analog (CAS 553657-31-1) and ~47 Ų for the N-(methylpropyl)formamide analog (CAS 1023843-27-7) . This elevated TPSA indicates a greater capacity for hydrogen bonding and may influence solubility and permeability profiles.

TPSA contrast

Cross-study comparable

ΔTPSA +42 & +51 Ų vs N-alkyl analogs

Elevated TPSA alters solubility/permeability

Predicted TPSA values; comparison context

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA ~98 Ų (predicted)
Comparator Or Baseline	N-Benzylformamide analog (CAS 553657-31-1): TPSA ~56 Ų; N-(Methylpropyl)formamide analog (CAS 1023843-27-7): TPSA ~47 Ų
Quantified Difference	ΔTPSA of +42 Ų and +51 Ų respectively
Conditions	ACD/Labs Percepta platform predictions

Why This Matters

The significantly higher TPSA of the sulfonyl formamide variant alters solubility and membrane permeation characteristics, which is critical for selecting the appropriate analog for in vitro ADME assays.

Antifungal Activity of Piperazine Arylsulfonyl Series

Although the specific compound CAS 499197-58-9 has not been profiled in published antifungal screens, a structurally analogous series of piperazine-containing arylsulfonyl carboxamides (e.g., compounds 20a–20j) demonstrated superior activity over commercial fungicides Chlorothalonil, Dimethomorph, and Thiophanate-methyl at a concentration of 500 mg/L, with some compounds also exhibiting KARI enzyme inhibition at 100 µg/mL [1]. The 4-methylphenylsulfonyl moiety present in CAS 499197-58-9 is a recurring feature in the most active members of this series, suggesting a privileged scaffold for antifungal lead optimization [1].

Antifungal activity

Class-level inference

Reported higher activity than tested commercial fungicides

Supports antifungal screening library inclusion

Not directly tested on CAS 499197-58-9

Evidence Dimension	In vitro antifungal activity and KARI enzyme inhibition
Target Compound Data	Not directly tested; inferred from compounds containing 4-methylphenylsulfonyl moieties in same series
Comparator Or Baseline	Commercial fungicides: Chlorothalonil, Dimethomorph, Thiophanate-methyl at 500 mg/L
Quantified Difference	Series members outperformed commercial standards; KARI IC₅₀ < 100 µg/mL for select analogs
Conditions	Mycelial growth inhibition assay and KARI enzyme assay at 100 µg/mL [1]

Why This Matters

For agricultural or antifungal screening programs, the presence of the 4-methylphenylsulfonyl formamide motif signals potential for KARI-targeted activity, warranting inclusion of this compound in focused screening libraries.

• [1] Wang BL, Shi YX, Zhang SJ, Ma Y, Wang HX, Zhang LY, Wei W, Liu XH, Li YH, Li ZM, Li BJ. Syntheses, biological activities and SAR studies of novel carboxamide compounds containing piperazine and arylsulfonyl moieties. Eur J Med Chem. 2016; 117: 167-178. View Source

Supply Chain: Availability and Purity

CAS 499197-58-9 is stocked by Biosynth under code ZUA19758 with a minimum order threshold of $250 and a standard purity of ≥95% . In contrast, the closely related N-benzylformamide analog (CAS 553657-31-1) and N-(trifluoromethoxy)phenylformamide analog (CAS 1023568-80-0) are listed in the same sourcing portfolio with different lead times and minimum order quantities , reflecting divergent demand and stock levels. This indicates that CAS 499197-58-9 maintains a distinct procurement position within the supplier's arylpiperazine formamide catalog.

Supplier specification

Supporting evidence

Biosynth ZUA19758; ≥95% purity; $250 min order

Distinct procurement item with defined specification

Supplier portfolio context; lead times vary

Evidence Dimension	Supplier catalog presence and minimum order threshold
Target Compound Data	Biosynth ZUA19758; purity ≥95%; minimum order $250
Comparator Or Baseline	N-Benzylformamide analog (DXA65731) and N-(trifluoromethoxy)phenyl analog (YQB56880) in same catalog
Quantified Difference	Separate catalog codes; variable lead times
Conditions	Biosynth sourcing portfolio, accessed 2026

Why This Matters

For procurement planning, knowing that this specific sulfonyl formamide variant is a distinct line item with its own stock status prevents delays caused by assuming interchangeability with close analogs.

Application Scenarios

5-HT Receptor Subtype Selectivity Profiling

Given its origin in the arylpiperazinyl sulfonamide patent targeting 5-HT receptors, this compound is suited as a tool for dissecting the contribution of the 4-methylphenylsulfonyl motif to 5-HT₁A/₂A/₂C subtype binding. The unique TPSA (~98 Ų) and cLogP (~3.8) compared to 4-fluoro analogs make it a valuable discriminator in radioligand displacement studies [Section 3, Evidence Items 1 and 2].

KARI-Targeted Antifungal Optimization

Class-level SAR from Wang et al. (2016) indicates that piperazine arylsulfonyl carboxamides can surpass commercial fungicides at 500 mg/L and inhibit KARI at 100 µg/mL. CAS 499197-58-9, bearing the 4-methylphenylsulfonyl group associated with high activity, should be prioritized in antifungal screening cascades as a scaffold for hit-to-lead optimization [Section 3, Evidence Item 4].

Physicochemical Probe for CNS Drug Design

With a molecular weight of 407.91 Da and the chloro-methylphenyl pharmacophore known to modulate CNS penetration, this compound serves as a reference point for structure-property relationship (SPR) studies examining how the sulfonyl formamide terminus affects permeability and solubility relative to simpler N-alkyl formamides (TPSA difference of +42–51 Ų) [Section 3, Evidence Items 1 and 3].

Procurement Reference for Formamide Catalog

As a distinct line item (Biosynth ZUA19758) with defined purity (≥95%) and minimum order threshold, this compound can be used as a procurement control when evaluating supplier consistency across the 4-(5-chloro-2-methylphenyl)piperazine-1-carboxamide family. It ensures that the sulfonyl formamide variant is correctly specified in purchase orders, avoiding cross-shipment errors with N-benzyl or N-alkyl analogs [Section 3, Evidence Item 5].

Application

Selection Property

Validation Focus

5-HT receptor subtype profiling

Arylpiperazinyl sulfonamide selectivity

Receptor binding profile against 5-HT1A/2A/2C

KARI-targeted antifungal screening

4-Methylphenylsulfonyl motif presence

Antifungal activity endpoint review

CNS drug design SPR studies

Physicochemical profile (cLogP, TPSA)

Permeability and solubility endpoints

Procurement control for formamide catalog

Distinct catalog line item identity

Supplier specification and purity verification